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Compound of Interest

Compound Name: Ethyl 3-aminocrotonate

Cat. No.: B148384

An In-depth Technical Guide to Ethyl 3-
aminocrotonate

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 3-aminocrotonate, tailored for researchers, scientists, and professionals in
drug development. The document summarizes key quantitative data, details experimental
protocols, and includes visualizations to illustrate experimental workflows.

Physical and Chemical Properties

Ethyl 3-aminocrotonate is a stable, solid organic compound.[1] It presents as a light yellow
solid with no discernible odor.

Table 1: Physical Properties of Ethyl 3-aminocrotonate
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Property Value

Melting Point 33-35°C/91.4-95 °F[1][2][3]

Boiling Point 210 - 215 °C / 410 - 419 °F @ 760 mmHg[1][2]
[3]

Density 1.022 g/mL at 25 °C[2][3]

Solubility in Water 26 g/L at 25 °C[2][3]

Appearance Light yellow solid

Odor Odorless[1]

Table 2: Chemical and Spectroscopic Properties of Ethyl 3-aminocrotonate

Property Value

Molecular Formula CeH11NO2[4][5][6][7][8]

Molecular Weight 129.16 g/mol [4][5][6][7][8]

InChl Key YPMPTULBFPFSEQ-PLNGDYQASA-N
SMILES String CCOC(=0)\C=C(\C)N

1H-NMR Spectroscopy The Z-form is predominantly present.[9]

Chemical Reactivity and Stability

Ethyl 3-aminocrotonate is stable under normal conditions.[1] However, it should be stored in a
tightly closed container in a cool, dry, and well-ventilated area.[4] It is incompatible with acids,
bases, and strong oxidizing and reducing agents.[1] Hazardous decomposition products
include carbon monoxide, carbon dioxide, and nitrogen oxides.[1][4] Hazardous polymerization
does not occur.[1]

Experimental Protocols

Synthesis of Ethyl 3-aminocrotonate via Continuous Flow
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This protocol describes the synthesis of Ethyl 3-aminocrotonate from ethyl acetoacetate and
ammonia using a continuous flow reactor. This method has been reported to achieve a high
yield.[2][5]

Materials:

» Ethyl acetoacetate

e 25% Ammonia solution

e T-mixer

e 1.58 mm outer diameter SS316 tubular reactor (1 meter in length)

e Syringe pumps

e Heating system

o Back-pressure regulator

e Collection vessel

Procedure:

¢ Set up the continuous flow system with the T-mixer connected to the tubular reactor.

e Maintain the reactor temperature at 50 °C.

o Use syringe pumps to introduce ethyl acetoacetate and the 25% ammonia solution into the
T-mixer at a molar ratio of 1:3.

» Adjust the flow rates to achieve a residence time of 22 minutes within the reactor.

e The reaction mixture is passed through a back-pressure regulator to maintain system
pressure.

o Collect the product, ethyl 3-aminocrotonate, from the output of the reactor.

e The reported yield for this method is 94%.[2][5]
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Visualizations

Diagram 1: Synthesis of Ethyl 3-aminocrotonate via Continuous Flow

Synthesis of Ethyl 3-aminocrotonate

Ethyl Acetoacetate 25% Ammonia Solution

N

Tubular Reactor (1m)
50 °C, 22 min residence time

Product Collection

Click to download full resolution via product page

Caption: Workflow for the continuous flow synthesis of Ethyl 3-aminocrotonate.

Applications

Ethyl 3-aminocrotonate is a versatile intermediate in organic synthesis.[2] It is a key building
block in the synthesis of various heterocyclic compounds, which are prevalent in many
pharmaceuticals.[10] Its enamine functionality allows it to readily participate in reactions such
as Michael additions and cyclizations.[10] Beyond its role in drug development, it is also utilized
as a feed auxiliary agent.[10][11]

Safety Information

Ethyl 3-aminocrotonate is classified as a corrosive solid that can cause severe skin burns and
eye damage.[1][4][6][7] It may also cause respiratory irritation.[6][7] Appropriate personal
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protective equipment, including gloves, protective clothing, and eye/face protection, should be
worn when handling this chemical.[1] Work should be conducted in a well-ventilated area or
under a chemical fume hood.[1][4] In case of exposure, immediate medical attention is
required.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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